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Compound of Interest

Compound Name: Transketolase-IN-1

Cat. No.: B13888913 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling and disposal of

Transketolase-IN-1, a potent enzyme inhibitor. Given the absence of a specific Safety Data

Sheet (SDS), these recommendations are based on best practices for handling novel, potent

powdered chemical compounds and information related to its chemical class (thioether-

containing 1,2,4-triazole Schiff base). A comprehensive, compound-specific risk assessment

should be conducted by the end-user before commencing any work.

Chemical and Physical Properties
Property Value Source

CAS Number 2763650-87-7 [1][2]

Chemical Formula C17H17N5OS [1]

Molecular Weight 339.41 g/mol [1]

Appearance Solid (likely a powder)

Assumed based on handling

guidelines for similar

compounds

Solubility No data available -
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As a novel small molecule inhibitor, Transketolase-IN-1 should be handled as a potent

compound with unknown toxicological properties. The primary hazards are associated with

inhalation of airborne powder and skin contact.

General Handling Precautions:

Work in a designated area, such as a chemical fume hood or a powder containment hood.

Avoid the generation of dust.

Use dedicated equipment and utensils.

Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling Transketolase-IN-1.

Protection Type Recommended Equipment Standard

Eye Protection
Chemical safety goggles or a

full-face shield.
ANSI Z87.1 / EN 166

Hand Protection
Nitrile gloves (double gloving is

recommended).
ASTM F739 / EN 374

Body Protection

A fully buttoned lab coat with

tight cuffs. A disposable gown

is recommended for larger

quantities.

-

Respiratory Protection

An N95, FFP2, or higher-rated

respirator should be used

when handling the powder

outside of a containment

system.

NIOSH or EN 149 approved
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A step-by-step workflow is essential to minimize exposure risk.

Operational Workflow for Handling Transketolase-IN-1

Preparation

Handling

Cleanup

Don appropriate PPE

Prepare designated work area in a fume hood

Assemble all necessary equipment and reagents

Carefully weigh the required amount of Transketolase-IN-1

Prepare stock solution by slowly adding solvent to the powder

Cap and vortex to ensure complete dissolution

Decontaminate all surfaces with an appropriate solvent

Collect all waste in designated hazardous waste containers

Remove PPE in the correct order

Wash hands thoroughly
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Caption: A step-by-step workflow for the safe handling of Transketolase-IN-1.

Disposal Plan
All waste generated from handling Transketolase-IN-1 must be treated as hazardous chemical

waste.

Waste Segregation and Disposal:

Solid Waste: Contaminated consumables such as gloves, weigh boats, and paper towels

should be collected in a dedicated, labeled hazardous waste bag.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, labeled hazardous waste container.

Sharps: Contaminated needles and other sharps must be disposed of in a puncture-resistant

sharps container labeled for cytotoxic waste.

Disposal Plan for Transketolase-IN-1 Waste

Waste Generation

Segregation

Final Disposal

Solid Waste (gloves, wipes, etc.)

Place in labeled hazardous waste bag

Liquid Waste (unused solutions, solvents)

Collect in labeled hazardous waste container

Sharps Waste (needles, etc.)

Dispose in labeled sharps container

Arrange for pickup by certified hazardous waste disposal service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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